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Introduction
SR121566A is a potent, nonpeptide antagonist of the platelet glycoprotein IIb/IIIa (GP IIb/IIIa)

receptor.[1][2] This receptor plays a critical role in the final common pathway of platelet

aggregation, making it a key target for antithrombotic therapies. By inhibiting the binding of

fibrinogen to activated platelets, SR121566A effectively prevents platelet aggregation and

thrombus formation.[1][3] These application notes provide a comprehensive overview of the

use of SR121566A in various animal models of thrombosis, including detailed experimental

protocols and quantitative data to guide researchers in their study design.

Mechanism of Action
SR121566A exerts its antithrombotic effect by directly interfering with the GP IIb/IIIa receptor

signaling pathway. Platelet activation by agonists such as adenosine diphosphate (ADP),

collagen, or thrombin triggers a conformational change in the GP IIb/IIIa receptor, enabling it to

bind fibrinogen with high affinity. Fibrinogen then acts as a bridge between adjacent platelets,

leading to aggregation and the formation of a platelet plug. SR121566A binds to the GP IIb/IIIa

receptor, preventing the conformational changes necessary for fibrinogen binding and thereby

inhibiting platelet aggregation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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